Cas no 2171445-11-5 (2-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}cyclopentane-1-carboxylic acid)

• Product Name: 2-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}cyclopentane-1-carboxylic acid
• CAS No: 2171445-11-5
• MF: C₂₅H₂₈N₂O₅
• MW: 436.500226974487
• CID: 6006453
• PubChem ID: 165537260
• Update Time: 2025-10-15

2-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}cyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}cyclopentane-1-carboxylic acid
• 2-{[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]methyl}cyclopentane-1-carboxylic acid
• EN300-1502906
• 2171445-11-5

• Inchi： 1S/C25H28N2O5/c1-15(23(28)26-13-16-7-6-12-17(16)24(29)30)27-25(31)32-14-22-20-10-4-2-8-18(20)19-9-3-5-11-21(19)22/h2-5,8-11,15-17,22H,6-7,12-14H2,1H3,(H,26,28)(H,27,31)(H,29,30)/t15-,16?,17?/m0/s1
• InChI Key： NZSDYNLFSFSKHZ-GTPINHCMSA-N
• SMILES： OC(C1CCCC1CNC([C@H](C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 436.19982200g/mol
• Monoisotopic Mass: 436.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 676
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 105Ų

Additional information on 2-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}cyclopentane-1-carboxylic acid

2-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}cyclopentane-1-carboxylic acid (CAS No. 2171445-11-5)

2-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}cyclopentane-1-carboxylic acid (CAS No. 2171445-11-5) is a sophisticated organic compound with significant applications in the fields of chemical biology and medicinal chemistry. This compound is characterized by its unique structural features, which include a cyclopentane ring, an amino acid derivative, and a fluorenylmethoxycarbonyl (Fmoc) protecting group. These features make it an essential building block in the synthesis of complex peptides and proteins, as well as in the development of novel therapeutic agents.

The Fmoc protecting group is widely used in solid-phase peptide synthesis (SPPS) due to its ease of removal under mild conditions and its ability to prevent unwanted side reactions. The presence of this group in 2-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}cyclopentane-1-carboxylic acid makes it particularly useful for the stepwise synthesis of peptides, where precise control over the addition of amino acids is crucial. Recent advancements in peptide chemistry have further highlighted the importance of Fmoc protection, as it allows for the synthesis of highly complex and functional peptides with high yields and purity.

In the context of medicinal chemistry, 2-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}cyclopentane-1-carboxylic acid has shown promise in the development of new drugs targeting various diseases. For instance, its cyclopentane ring provides a rigid scaffold that can enhance the stability and bioavailability of therapeutic molecules. This is particularly important in the design of drugs that need to cross biological barriers or maintain their activity in harsh environments. Recent studies have demonstrated that compounds with similar structural motifs have exhibited potent activity against cancer cells, suggesting potential applications in oncology.

The amino acid derivative component of 2-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}cyclopentane-1-carboxylic acid also contributes to its versatility. Amino acids are fundamental building blocks of proteins and play critical roles in numerous biological processes. By incorporating this derivative into larger molecules, researchers can fine-tune the properties of the resulting compounds, such as their solubility, stability, and binding affinity to specific targets. This flexibility is crucial in drug discovery, where small changes in molecular structure can lead to significant improvements in therapeutic efficacy.

The synthesis of 2-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}cyclopentane-1-carboxylic acid involves several well-established chemical reactions, including amide bond formation and Fmoc protection. These reactions are typically carried out under controlled conditions to ensure high yields and purity. The final product can be characterized using various analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC). These techniques provide detailed information about the structure and purity of the compound, which is essential for its use in research and development.

In addition to its applications in peptide synthesis and drug development, 2-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}cyclopentane-1-carboxylic acid has also been explored for its potential use in chemical biology studies. For example, it can be used as a tool compound to probe protein-protein interactions or to study the function of specific enzymes. By labeling this compound with fluorescent tags or other detectable markers, researchers can gain insights into the dynamic processes occurring within cells. This approach has been particularly useful in understanding the mechanisms underlying various diseases and identifying potential therapeutic targets.

The ongoing research on 2-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}cyclopentane-1-carboxylic acid continues to uncover new applications and properties that could have far-reaching implications for both basic science and clinical practice. As our understanding of this compound deepens, it is likely that it will play an increasingly important role in advancing the fields of chemical biology and medicinal chemistry.